Cas no 123451-52-5 (1-(chloromethyl)-4-methyl-1H-pyrazole hydrochloride)

1-(Chloromethyl)-4-methyl-1H-pyrazole hydrochloride is a versatile heterocyclic compound used as a key intermediate in organic synthesis and pharmaceutical applications. Its reactive chloromethyl group facilitates further functionalization, making it valuable for constructing complex molecular frameworks. The pyrazole core offers stability and compatibility with a range of reaction conditions, while the hydrochloride salt enhances solubility for ease of handling in synthetic workflows. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and specialty chemicals, where precise structural modifications are required. Its well-defined chemical properties ensure consistent performance in nucleophilic substitution and cross-coupling reactions.

1-(chloromethyl)-4-methyl-1H-pyrazole hydrochloride structure

123451-52-5 structure

Product Name:1-(chloromethyl)-4-methyl-1H-pyrazole hydrochloride

CAS No:123451-52-5

MF:C₅H₈Cl₂N₂

MW:167.036418914795

CID:5157807

PubChem ID:23149168

Update Time:2025-06-07

1-(chloromethyl)-4-methyl-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(chloromethyl)-4-methyl-1H-pyrazole hydrochloride
- 1-(chloromethyl)-4-methylpyrazole;hydrochloride
- 1-(chloromethyl)-4-methylpyrazole:hydrochloride
- Inchi： 1S/C5H7ClN2.ClH/c1-5-2-7-8(3-5)4-6;/h2-3H,4H2,1H3;1H
- InChI Key： IRCHHZGFYYEGMR-UHFFFAOYSA-N
- SMILES： ClCN1C=C(C)C=N1.Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 76.8
Topological Polar Surface Area: 17.8

1-(chloromethyl)-4-methyl-1H-pyrazole hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB502183-250 mg	1-(Chloromethyl)-4-methyl-1H-pyrazole hydrochloride	123451-52-5		250MG	€231.60	2022-03-01
abcr	AB502183-1 g	1-(Chloromethyl)-4-methyl-1H-pyrazole hydrochloride	123451-52-5		1g	€398.20	2022-03-01
abcr	AB502183-5 g	1-(Chloromethyl)-4-methyl-1H-pyrazole hydrochloride	123451-52-5		5g	€974.50	2022-03-01
Fluorochem	428661-250mg	1-(chloromethyl)-4-methyl-1H-pyrazole hydrochloride	123451-52-5		250mg	£188.00	2023-04-22
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Fluorochem	428661-5g	1-(chloromethyl)-4-methyl-1H-pyrazole hydrochloride	123451-52-5		5g	£1,017.00	2023-04-22
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